4-Carboethoxy-4'-thiomorpholinomethyl benzophenone
CAS No.: 898782-53-1
Cat. No.: VC3871760
Molecular Formula: C21H23NO3S
Molecular Weight: 369.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 898782-53-1 |
|---|---|
| Molecular Formula | C21H23NO3S |
| Molecular Weight | 369.5 g/mol |
| IUPAC Name | ethyl 4-[4-(thiomorpholin-4-ylmethyl)benzoyl]benzoate |
| Standard InChI | InChI=1S/C21H23NO3S/c1-2-25-21(24)19-9-7-18(8-10-19)20(23)17-5-3-16(4-6-17)15-22-11-13-26-14-12-22/h3-10H,2,11-15H2,1H3 |
| Standard InChI Key | PRIGICDPPNSPBG-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)CN3CCSCC3 |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)CN3CCSCC3 |
Introduction
4-Carboethoxy-4'-thiomorpholinomethyl benzophenone is a complex organic compound with the molecular formula C21H23NO3S. It belongs to the class of benzophenones, which are known for their diverse applications in organic synthesis and pharmaceutical research. This compound incorporates a thiomorpholine moiety, which is a heterocyclic ring containing sulfur, and an ethoxy carbonyl group, contributing to its unique chemical properties.
Synthesis and Applications
The synthesis of 4-Carboethoxy-4'-thiomorpholinomethyl benzophenone typically involves the reaction of benzophenone derivatives with thiomorpholine-based reagents. This compound can serve as a building block in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceutical intermediates.
While specific applications of this compound are not widely documented, its structure suggests potential use in medicinal chemistry, particularly in the design of compounds with biological activity. The presence of a thiomorpholine ring and an ester group provides sites for further modification and functionalization.
Research Findings and Potential
Research on compounds similar to 4-Carboethoxy-4'-thiomorpholinomethyl benzophenone often focuses on their biological activities, such as antimicrobial or anticancer properties. For instance, thiazole and coumarin derivatives have shown promising acetylcholinesterase inhibitory activity, which is relevant to Alzheimer's disease treatment . Similarly, benzoxazine derivatives have demonstrated anticancer potential .
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